2-Butyl-2-methyl-5-(3,4,5-trimethoxybenzylidene)-1,3-dioxane-4,6-dione
2-Butyl-2-methyl-5-(3,4,5-trimethoxybenzylidene)-1,3-dioxane-4,6-dione
Brand Name:
Vulcanchem
CAS No.:
130890-22-1
VCID:
VC0461894
InChI:
InChI=1S/C19H24O7/c1-6-7-8-19(2)25-17(20)13(18(21)26-19)9-12-10-14(22-3)16(24-5)15(11-12)23-4/h9-11H,6-8H2,1-5H3
SMILES:
CCCCC1(OC(=O)C(=CC2=CC(=C(C(=C2)OC)OC)OC)C(=O)O1)C
Molecular Formula:
C19H24O7
Molecular Weight:
364.4g/mol
2-Butyl-2-methyl-5-(3,4,5-trimethoxybenzylidene)-1,3-dioxane-4,6-dione
CAS No.: 130890-22-1
Main Products
VCID: VC0461894
Molecular Formula: C19H24O7
Molecular Weight: 364.4g/mol
| CAS No. | 130890-22-1 |
|---|---|
| Product Name | 2-Butyl-2-methyl-5-(3,4,5-trimethoxybenzylidene)-1,3-dioxane-4,6-dione |
| Molecular Formula | C19H24O7 |
| Molecular Weight | 364.4g/mol |
| IUPAC Name | 2-butyl-2-methyl-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-dioxane-4,6-dione |
| Standard InChI | InChI=1S/C19H24O7/c1-6-7-8-19(2)25-17(20)13(18(21)26-19)9-12-10-14(22-3)16(24-5)15(11-12)23-4/h9-11H,6-8H2,1-5H3 |
| Standard InChIKey | BCZQRDSNFSFBCH-UHFFFAOYSA-N |
| SMILES | CCCCC1(OC(=O)C(=CC2=CC(=C(C(=C2)OC)OC)OC)C(=O)O1)C |
| Canonical SMILES | CCCCC1(OC(=O)C(=CC2=CC(=C(C(=C2)OC)OC)OC)C(=O)O1)C |
| PubChem Compound | 1775880 |
| Last Modified | Nov 11 2021 |
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